Cas no 1807073-73-9 (2-Bromo-5-cyano-4-hydroxyphenylacetic acid)

• Product Name: 2-Bromo-5-cyano-4-hydroxyphenylacetic acid
• CAS No: 1807073-73-9
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4972540
• Update Time: 2025-07-01

2-Bromo-5-cyano-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-hydroxyphenylacetic acid

• Inchi： 1S/C9H6BrNO3/c10-7-3-8(12)6(4-11)1-5(7)2-9(13)14/h1,3,12H,2H2,(H,13,14)
• InChI Key： AXXVTKXBWQQGCL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2
• Topological Polar Surface Area: 81.3

Additional information on 2-Bromo-5-cyano-4-hydroxyphenylacetic acid

2-Bromo-5-cyano-4-hydroxyphenylacetic Acid: A Comprehensive Overview

2-Bromo-5-cyano-4-hydroxyphenylacetic acid (CAS No. 1807073-73-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 2-bromo-5-cyano-4-hydroxyphenylacetic acid.

The molecular structure of 2-bromo-5-cyano-4-hydroxyphenylacetic acid consists of a phenyl ring substituted with a bromine atom at position 2, a cyano group at position 5, and a hydroxyl group at position 4. Additionally, the molecule features an acetic acid moiety attached to the phenyl ring. This combination of functional groups imparts the compound with distinctive chemical reactivity and biological activity. The bromine atom introduces electron-withdrawing effects, while the cyano group enhances the compound's ability to participate in various nucleophilic and electrophilic reactions. The hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for solubility and bioavailability.

Recent studies have highlighted the potential of 2-bromo-5-cyano-4-hydroxyphenylacetic acid as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic compounds with anti-inflammatory and antioxidant properties. The bromine atom serves as an excellent leaving group, enabling substitution reactions that can lead to diverse derivatives with enhanced pharmacological profiles.

The synthesis of 2-bromo-5-cyano-4-hydroxyphenylacetic acid typically involves multi-step processes that combine aromatic substitution and acetylation reactions. One common approach involves the bromination of a cyano-substituted phenol derivative followed by acetylation to introduce the acetic acid group. This method ensures high yields and purity, making it suitable for large-scale production in pharmaceutical and chemical industries.

In terms of applications, 2-bromo-5-cyano-4-hydroxyphenylacetic acid has shown promise in drug discovery efforts targeting neurodegenerative diseases and cancer. Its ability to modulate key signaling pathways makes it a valuable candidate for developing therapeutic agents. Furthermore, the compound's structural versatility allows for its use in designing materials with tailored electronic properties, such as organic semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-bromo-5-cyano-4-hydroxyphenylacetic acid. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation effects due to its aromatic system, which influences its redox properties and reactivity toward nucleophiles.

In conclusion, 2-bromo-5-cyano-4-hydroxyphenylacetic acid (CAS No. 1807073-73-9) is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As ongoing studies continue to uncover new aspects of its potential, this compound is poised to play an increasingly important role in scientific innovation.